Cas no 1261753-79-0 (3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 1261753-79-0
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• MDL: MFCD18399870
• CID: 4583779
• PubChem ID: 65816450
• Update Time: 2025-09-28

3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• 3-methyl-4-(trifluoromethyl)benzenesulfonyl chloride
• GS3229

• MDL： MFCD18399870
• Inchi： 1S/C8H6ClF3O2S/c1-5-4-6(15(9,13)14)2-3-7(5)8(10,11)12/h2-4H,1H3
• InChI Key： RPUAGOQMBBWRPE-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(F)(F)F)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5

Additional information on 3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride

Comprehensive Overview of 3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 1261753-79-0)

3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 1261753-79-0) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its trifluoromethyl and methyl substituents on the benzene ring, exhibits unique reactivity, making it a valuable intermediate for constructing complex molecules. Its CAS number 1261753-79-0 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents.

The growing demand for fluorinated compounds in agrochemicals and drug discovery has spotlighted derivatives like 3-Methyl-4-(trifluoromethyl)benzene-1-sulfonyl chloride. Fluorine's electron-withdrawing properties enhance metabolic stability, a feature increasingly explored in AI-driven drug design and green chemistry initiatives. Searches for "sulfonyl chloride applications" and "trifluoromethyl benzene derivatives" reflect rising interest in this niche, aligning with trends in high-throughput screening and catalysis optimization.

From a synthetic perspective, this compound serves as a key precursor for Suzuki-Miyaura couplings and nucleophilic substitutions, addressing queries like "how to modify benzene rings with sulfonyl groups." Its compatibility with transition-metal catalysts is frequently discussed in forums on cross-coupling reactions, underscoring its role in fragment-based drug discovery. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a common concern among purchasers.

Environmental and safety considerations are paramount. While not classified as hazardous under standard guidelines, proper handling protocols for sulfonyl chlorides are emphasized in laboratory safety manuals. Researchers often search for "stable alternatives to reactive intermediates," highlighting the need for balanced reactivity and safety in process chemistry. Storage recommendations typically include anhydrous conditions to prevent hydrolysis.

In the context of intellectual property, patents referencing CAS 1261753-79-0 reveal applications in kinase inhibitor development and material science. This aligns with broader market trends toward personalized medicine and functional materials. The compound's structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, bridging experimental and theoretical approaches.

Supply chain dynamics for such specialized chemicals are another focal point. Queries like "reliable suppliers of trifluoromethylated building blocks" indicate procurement challenges. Manufacturers often highlight batch-to-batch consistency and scalability to meet GMP standards, particularly for pharmaceutical clients requiring documentation under ICH Q7 guidelines.

Emerging applications in PET radiochemistry and bioconjugation further expand the utility of this sulfonyl chloride. Its chemoselectivity in labeling biomolecules answers frequent search terms like "click chemistry compatible reagents." Such interdisciplinary uses reinforce its relevance in theranostics and molecular imaging research.